Cas no 1261951-41-0 (2-Amino-5-(4-N,N-dimethylsulfamoylphenyl)isonicotinic acid)

• Product Name: 2-Amino-5-(4-N,N-dimethylsulfamoylphenyl)isonicotinic acid
• CAS No: 1261951-41-0
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• MDL: MFCD18318658
• CID: 5158385
• Update Time: 2025-06-14

2-Amino-5-(4-N,N-dimethylsulfamoylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(4-N,N-dimethylsulfamoylphenyl)isonicotinic acid

• MDL： MFCD18318658
• Inchi： 1S/C14H15N3O4S/c1-17(2)22(20,21)10-5-3-9(4-6-10)12-8-16-13(15)7-11(12)14(18)19/h3-8H,1-2H3,(H2,15,16)(H,18,19)
• InChI Key： UAJIVONVULQDNQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1C=NC(=CC=1C(=O)O)N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 321.078
• Monoisotopic Mass: 321.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 122

Additional information on 2-Amino-5-(4-N,N-dimethylsulfamoylphenyl)isonicotinic acid

Recent Advances in the Study of 2-Amino-5-(4-N,N-dimethylsulfamoylphenyl)isonicotinic acid (CAS: 1261951-41-0)

The compound 2-Amino-5-(4-N,N-dimethylsulfamoylphenyl)isonicotinic acid (CAS: 1261951-41-0) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This heterocyclic compound, featuring both sulfonamide and isonicotinic acid moieties, has demonstrated promising pharmacological properties that warrant further investigation. Recent studies have focused on its potential as a scaffold for drug development, particularly in the areas of enzyme inhibition and targeted therapeutics.

Structural analysis reveals that the molecule's unique configuration allows for multiple hydrogen bonding interactions, making it particularly suitable for binding to biological targets. The dimethylsulfamoyl group at the para position of the phenyl ring contributes to enhanced solubility and bioavailability compared to similar compounds. These characteristics have positioned 1261951-41-0 as a valuable lead compound in several drug discovery programs.

Recent pharmacological evaluations have demonstrated that 2-Amino-5-(4-N,N-dimethylsulfamoylphenyl)isonicotinic acid exhibits selective inhibition against certain kinase targets, with IC50 values in the low micromolar range. Particularly noteworthy is its activity against protein kinases involved in inflammatory pathways, suggesting potential applications in autoimmune disease treatment. The compound's structure-activity relationship (SAR) has been systematically explored through various derivatization studies, revealing key modifications that enhance both potency and selectivity.

Synthetic methodologies for 1261951-41-0 have been optimized in recent work, with several research groups reporting improved yields and purity through modified coupling reactions and purification techniques. These advances have facilitated larger-scale production for preclinical studies. Analytical characterization using techniques such as NMR, HPLC-MS, and X-ray crystallography has provided detailed structural confirmation and purity assessment.

Current research directions include exploring the compound's potential in combination therapies and investigating its pharmacokinetic properties. Preliminary in vivo studies have shown favorable tissue distribution profiles, though further optimization may be required to improve metabolic stability. The development of prodrug versions of 2-Amino-5-(4-N,N-dimethylsulfamoylphenyl)isonicotinic acid is also being actively pursued to address formulation challenges.

From a safety perspective, initial toxicological assessments indicate a favorable profile at therapeutic concentrations, with no significant off-target effects observed in screening panels. However, comprehensive safety evaluation remains ongoing as part of the drug development process. The compound's intellectual property landscape has seen recent activity, with several patent applications filed covering its therapeutic uses and derivative compounds.

Looking forward, 2-Amino-5-(4-N,N-dimethylsulfamoylphenyl)isonicotinic acid represents an exciting chemical entity with multiple potential therapeutic applications. Its development exemplifies the current trend in medicinal chemistry towards multifunctional scaffolds that can address complex disease mechanisms. Continued research on this compound and its analogs is expected to yield important insights for both basic science and clinical applications in the coming years.